2-Fluoro-4-formylbenzoic acid
Overview
Description
2-Fluoro-4-formylbenzoic acid, also known as 4-carboxy-3-fluorobenzaldehyde, is a fluorinated compound that can be applied throughout organic chemistry . The structure incorporates both an aldehyde and carboxylic acid .
Molecular Structure Analysis
The molecular formula of 2-Fluoro-4-formylbenzoic acid is C8H5FO3 . It has a molecular weight of 168.12 . The SMILES string is OC(=O)c1ccc(C=O)cc1F .Physical And Chemical Properties Analysis
2-Fluoro-4-formylbenzoic acid has a density of 1.4±0.1 g/cm3 . Its boiling point is 322.0±27.0 °C at 760 mmHg . The compound has a molar refractivity of 39.9±0.3 cm3 . It has 3 H bond acceptors, 1 H bond donor, and 2 freely rotating bonds . The polar surface area is 54 Å2 .Scientific Research Applications
Sugar Chemosensors Development
4-Formylbenzoic acid is utilized in creating sugar chemosensors, which are devices that detect sugars’ presence or concentration through specific interactions between the chemosensor and sugar molecules .
Coordination Polymer Synthesis
It reacts with barium carbonate to yield two-dimensional barium (II) coordination polymers, which have potential applications in materials science .
Synthetic Chemistry
2-Fluoro-4-formylbenzoic acid is widely used in synthetic chemistry for various reactions, including Friedel-Crafts alkylation and arylation, as well as the synthesis of biologically active compounds .
Pharmaceutical Production
This compound serves as a building block in synthesizing more complex organic compounds used in pharmaceuticals .
Antiviral Drug Discovery
In medicinal chemistry, it plays a crucial role in developing peptide-hybrid inhibitors targeting the protease of the dengue virus .
Future Directions
Mechanism of Action
Target of Action
It is known to be used in proteomics research , suggesting that it may interact with proteins or other biological molecules.
Mode of Action
The compound contains both an aldehyde and a carboxylic acid group , which could potentially interact with biological targets through various mechanisms, such as hydrogen bonding or covalent bonding.
Pharmacokinetics
Factors such as its molecular weight and physical state may influence its bioavailability.
Result of Action
It is used in proteomics research , suggesting that it may have effects at the protein level.
Action Environment
The action, efficacy, and stability of 2-Fluoro-4-formylbenzoic acid can be influenced by various environmental factors. For instance, it is recommended to store the compound at room temperature , indicating that temperature can affect its stability.
properties
IUPAC Name |
2-fluoro-4-formylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5FO3/c9-7-3-5(4-10)1-2-6(7)8(11)12/h1-4H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBTIUAFUJPATDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=O)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30593798 |
Source
|
| Record name | 2-Fluoro-4-formylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30593798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-formylbenzoic acid | |
CAS RN |
604000-97-7 |
Source
|
| Record name | 2-Fluoro-4-formylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30593798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Fluoro-4-formylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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